Cas no 1879519-65-9 (2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide)

• Product Name: 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide
• CAS No: 1879519-65-9
• MF: C₉H₉BrN₂O₂S
• MW: 289.148959875107
• CID: 6193195
• PubChem ID: 165959012
• Update Time: 2025-07-23

2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide
• EN300-1452598
• 1879519-65-9

• Inchi： 1S/C9H9BrN2O2S/c1-2-12-15(13,14)9-4-3-7(6-11)5-8(9)10/h3-5,12H,2H2,1H3
• InChI Key： AFXIRNNQGNVAHX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1S(NCC)(=O)=O

Computed Properties

• Exact Mass: 287.95681g/mol
• Monoisotopic Mass: 287.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide

Introduction to 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1879519-65-9)

2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1879519-65-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide, including the presence of a bromine atom, a cyano group, and an ethylamine-derived sulfonamide moiety, contribute to its unique chemical properties and potential applications in pharmaceutical research.

The sulfonamide functional group is particularly noteworthy, as it is a cornerstone in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents. The introduction of electron-withdrawing groups such as the cyano group at the para position relative to the sulfonamide enhances the compound's reactivity and binding affinity to biological targets. Additionally, the bromine substituent at the ortho position can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on identifying novel sulfonamide derivatives with enhanced pharmacological properties. The compound 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide has been explored as a potential lead molecule in several studies aimed at developing new therapeutic agents. Its structural framework suggests potential interactions with enzymes and receptors involved in various disease pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide is its versatility in chemical synthesis. The presence of multiple reactive sites allows for diverse functionalization strategies, which can be leveraged to optimize its biological activity. For instance, modifications to the bromine atom or the cyano group could lead to derivatives with improved solubility, bioavailability, or target specificity. Such flexibility is crucial in medicinal chemistry, where fine-tuning molecular structure often determines the success of a drug candidate.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug-like molecules. 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide has been subjected to virtual screening and molecular docking studies to evaluate its potential interactions with biological targets. Preliminary results indicate that this compound exhibits binding affinity to certain enzymes and receptors, suggesting its utility in addressing specific therapeutic challenges. These findings align with broader trends in drug discovery, where computational tools are increasingly employed to prioritize compounds for experimental validation.

The role of sulfonamides in medicinal chemistry cannot be overstated. Beyond their historical significance as antibiotics, these compounds have been repurposed for treating conditions ranging from diabetes to cancer. The unique structural features of 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide, including its sulfonamide core and substituents, position it as a valuable scaffold for developing novel therapeutics. Researchers are particularly interested in exploring its potential as an anti-inflammatory agent or as a component in combination therapies.

In conclusion, 2-bromo-4-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1879519-65-9) represents a fascinating compound with significant potential in pharmaceutical research. Its structural design offers opportunities for further optimization through chemical synthesis and computational modeling. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.